Cas no 2227880-08-0 ((2S)-2-(2-fluoro-3-methylphenyl)oxirane)

• Product Name: (2S)-2-(2-fluoro-3-methylphenyl)oxirane
• CAS No: 2227880-08-0
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 6310190
• PubChem ID: 165650991
• Update Time: 2025-10-24

(2S)-2-(2-fluoro-3-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-fluoro-3-methylphenyl)oxirane
• 2227880-08-0
• EN300-1785947

• Inchi： 1S/C9H9FO/c1-6-3-2-4-7(9(6)10)8-5-11-8/h2-4,8H,5H2,1H3/t8-/m1/s1
• InChI Key： FOQHYBDIWWKTIN-MRVPVSSYSA-N
• SMILES： FC1C(C)=CC=CC=1[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2-fluoro-3-methylphenyl)oxirane

Introduction to (2S)-2-(2-fluoro-3-methylphenyl)oxirane (CAS No. 2227880-08-0)

(2S)-2-(2-fluoro-3-methylphenyl)oxirane, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227880-08-0, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This chiral epoxide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a methyl group on the aromatic ring, combined with the oxirane ring, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The< strong> stereochemistry of (2S)-2-(2-fluoro-3-methylphenyl)oxirane is particularly noteworthy, as the (S)-configuration often influences the biological activity and selectivity of pharmaceutical compounds. The oxirane ring, also known as an epoxide, is a crucial functional group in organic synthesis, frequently employed in the formation of carbon-carbon bonds and as an intermediate in the synthesis of more complex molecules. The combination of these features makes (2S)-2-(2-fluoro-3-methylphenyl)oxirane a valuable building block for medicinal chemists.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The< strong>fluoro substituent in (2S)-2-(2-fluoro-3-methylphenyl)oxirane contributes to these properties, making it an attractive candidate for further exploration. Additionally, the< strong>methyl group on the aromatic ring can influence the electronic distribution and steric environment, which are critical factors in determining the biological activity of a compound.

In recent years, there has been a growing interest in the development of chiral epoxides as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>(S)-configuration of (2S)-2-(2-fluoro-3-methylphenyl)oxirane aligns with this trend, as enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. The ability to control stereochemistry at this level is a testament to the advancements in synthetic chemistry and has opened new avenues for drug design.

The chemical synthesis of (2S)-2-(2-fluoro-3-methylphenyl)oxirane involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro group and the methyl group necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the ingenuity required in modern pharmaceutical research.

The biological evaluation of (2S)-2-(2-fluoro-3-methylphenyl)oxirane has revealed several promising activities. Preclinical studies have indicated that this compound exhibits potent inhibitory effects on various enzymatic targets relevant to human diseases. For instance, it has shown potential as an inhibitor of enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with receptors and ion channels has been explored, suggesting possible applications in treating neurological disorders.

The< strong>fluoro substituent plays a critical role in modulating these biological activities by influencing both lipophilicity and electronic properties. This feature allows for fine-tuning of pharmacokinetic parameters, which is essential for achieving optimal therapeutic efficacy. Furthermore, the< strong>methyl group contributes to steric hindrance around key binding sites, potentially enhancing selectivity against off-target interactions. These attributes make (2S)-2-(2-fluoro-3-methylphenyl)oxirane a compelling candidate for further development into a lead compound.

In conclusion, (2S)-2-(2-fluoro-3-methylphenyl)oxirane (CAS No. 2227880-08-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the< strong>(S)-configuration,< strong>fluoro substituent, and< strong>methyl group, provide a robust framework for designing novel therapeutic agents. The compound's promising biological activities and favorable pharmacokinetic properties position it as a valuable candidate for further preclinical and clinical investigations. As research continues to uncover new applications for chiral epoxides, compounds like (2S)-2-(2-fluoro-3-methylphenyl)oxirane are likely to play an increasingly important role in drug development efforts worldwide.